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Compound of Interest

Compound Name: 3-Hydroxy-5-nitrobenzoic acid

Cat. No.: B184562 Get Quote

Essential Safety and Handling Guide for 3-
Hydroxy-5-nitrobenzoic Acid
This guide provides comprehensive safety protocols, operational procedures, and disposal

plans for the handling of 3-Hydroxy-5-nitrobenzoic acid. Adherence to these guidelines is

crucial for ensuring the safety of all laboratory personnel.

Hazard Identification and Quantitative Data
3-Hydroxy-5-nitrobenzoic acid is a combustible solid that can be harmful if swallowed and

may cause skin, eye, and respiratory irritation.[1][2] A summary of its key properties is provided

below.
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Property Value

Molecular Formula C₇H₅NO₅

Molecular Weight 183.12 g/mol

Appearance Solid

Melting Point 190-195 °C

Hazard Classifications

Acute Toxicity 4 (Oral), Skin Irritant 2, Eye

Irritant 2, Specific Target Organ Toxicity - Single

Exposure 3 (Respiratory system)

Hazard Statements

H302 (Harmful if swallowed), H315 (Causes

skin irritation), H319 (Causes serious eye

irritation), H335 (May cause respiratory irritation)

[1][2]

Precautionary Statements
P261, P264, P270, P301 + P312, P302 + P352,

P305 + P351 + P338

Personal Protective Equipment (PPE)
A multi-layered PPE approach is mandatory to minimize exposure risk. The following table

outlines the required PPE for handling 3-Hydroxy-5-nitrobenzoic acid.
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Body Part Protection
Specifications and Best
Practices

Hands Chemical-resistant gloves

Nitrile or butyl rubber gloves

are recommended. Inspect

gloves for any signs of

degradation before use and

change them immediately if

contamination occurs.[3][4]

Eyes/Face Safety goggles and face shield

Wear chemical safety goggles

that comply with OSHA 29

CFR 1910.133 or European

Standard EN166.[4][5][6] A

face shield should be worn in

addition to goggles when there

is a significant risk of

splashing.[7]

Body Laboratory coat

A full-length, buttoned

laboratory coat is required.[7]

For tasks with a higher risk of

splashes, a chemical-resistant

apron should be worn over the

lab coat.

Respiratory
NIOSH/MSHA-approved

respirator

A respirator is necessary if

dust generation is likely and

work is not being conducted

within a chemical fume hood.

[3][5]

Operational Plan: Step-by-Step Handling
Procedures
A systematic workflow is essential for minimizing the risks associated with handling 3-Hydroxy-
5-nitrobenzoic acid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Amino_5_nitrobenzoic_acid.pdf
https://www.southwest.tn.edu/ehs/msds/1-10/4-Nitrobenzoic%20acid%2099percent.pdf
https://www.southwest.tn.edu/ehs/msds/1-10/4-Nitrobenzoic%20acid%2099percent.pdf
https://pim-resources.coleparmer.com/sds/96655.pdf
http://westliberty.edu/health-and-safety/files/2010/02/4-Nitrobenzoic-acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Methyl_3_nitrobenzoic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Methyl_3_nitrobenzoic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Amino_5_nitrobenzoic_acid.pdf
https://pim-resources.coleparmer.com/sds/96655.pdf
https://www.benchchem.com/product/b184562?utm_src=pdf-body
https://www.benchchem.com/product/b184562?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184562?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3.1. Preparation and Engineering Controls:

Ventilation: Always handle this chemical in a well-ventilated area, preferably within a certified

chemical fume hood, especially when dust may be generated.[3][5]

Eyewash & Safety Shower: Ensure that an eyewash station and safety shower are readily

accessible and in close proximity to the workstation.[3][6]

PPE Inspection: Before initiating any work, thoroughly inspect all PPE for any signs of

damage or degradation. Do not use compromised equipment.[3]

3.2. Chemical Handling:

Weighing: To minimize dust generation, weigh the chemical in a fume hood or a ventilated

balance enclosure.

Personal Hygiene: Wash hands thoroughly after handling is complete and before leaving the

work area.[3][4] Do not eat, drink, or smoke in the designated work area.[3]

3.3. Spill Response:

Small Spills: For minor spills, and while wearing appropriate PPE, carefully sweep up the

material, avoiding dust generation, and place it into a suitable, sealed container for disposal.

[4][5]

Large Spills: In the event of a large spill, evacuate the immediate area and notify the

appropriate safety personnel.[7]

Disposal Plan
Proper disposal of 3-Hydroxy-5-nitrobenzoic acid and contaminated materials is critical to

prevent environmental contamination and ensure regulatory compliance.

Chemical Waste: Dispose of unused or waste 3-Hydroxy-5-nitrobenzoic acid in a clearly

labeled, sealed container as hazardous waste. Do not mix it with other waste streams.[7]

Contaminated Materials: Any disposable items, such as gloves, absorbent pads, and

weighing paper that are contaminated with the chemical, should be placed in a designated
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solid waste container.[7]

Container Labeling: All waste containers must be clearly labeled with the full chemical name,

"3-Hydroxy-5-nitrobenzoic acid," and appropriate hazard warnings (e.g., "Irritant").[7]

Workflow for Safe Handling
The following diagram illustrates the key steps for the safe handling of 3-Hydroxy-5-
nitrobenzoic acid.
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Caption: Workflow for handling 3-Hydroxy-5-nitrobenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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